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Compound of Interest

Compound Name: (R)-(-)-Phenylsuccinic acid

Cat. No.: B1220706 Get Quote

(R)-(-)-Phenylsuccinic acid, a readily available and optically pure dicarboxylic acid, has

emerged as a valuable chiral building block in asymmetric synthesis. Its rigid structure and

bifunctional nature allow for its incorporation into a variety of chiral molecules, including

pharmaceutical intermediates, chiral ligands for asymmetric catalysis, and chiral auxiliaries.

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals, highlighting its utility in the synthesis of high-value chiral

compounds.

Physicochemical Properties
Property Value Reference

CAS Number 46292-93-7

Molecular Formula C₁₀H₁₀O₄

Molecular Weight 194.18 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 173-176 °C

Optical Rotation
[α]²⁰/D −175±4°, c = 1% in

acetone
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Applications in the Synthesis of Pharmaceutical
Intermediates
(R)-(-)-Phenylsuccinic acid serves as a crucial starting material for the enantioselective

synthesis of various pharmacologically active molecules and their key intermediates. Its C2

symmetry and defined stereochemistry are instrumental in controlling the stereochemical

outcome of synthetic routes.

Synthesis of (R)-3-Phenylpyrrolidine
(R)-3-Phenylpyrrolidine is a key structural motif found in a number of biologically active

compounds. A straightforward synthetic route from (R)-(-)-phenylsuccinic acid allows for the

preparation of this valuable intermediate in high enantiomeric purity.

Experimental Workflow:
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(R)-(-)-Phenylsuccinic acid

(R)-Phenylsuccinimid

 1. (COCl)2, DMF (cat.)
 2. NH4OH 

(R)-3-Phenylpyrrolidine

Reduction
(e.g., BH3·THF)

Reduction (e.g., LiAlH4)

(R)-(-)-Phenylsuccinic acid

(R)-Phenylsuccinamide

 1. SOCl2
 2. NH3 

(R)-2-Phenyl-1,2-diaminoethane derivative

Hofmann Rearrangement
(e.g., Br2, NaOH)

Hofmann Rearrangement
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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